trans-1-Bromo-2-chlorocyclohexane
Overview
Description
Trans-1-Bromo-2-chlorocyclohexane is a useful research compound. Its molecular formula is C6H10BrCl and its molecular weight is 197.50 g/mol. The purity is usually 95%.
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Scientific Research Applications
Energy Differences Between Conformers : Fujimoto, Kozima, and Takeoka (1971) measured infrared intensities to determine energy differences between conformers of compounds including trans-1-Bromo-2-chlorocyclohexane. They established a relation for these energy differences, contributing to the understanding of molecular conformations (Fujimoto, Kozima, & Takeoka, 1971).
Conformational Equilibrium : Research by Buys et al. (2010) on non-aromatic ring compounds, including this compound, focused on conformational equilibrium using spectroscopic methods. This study aids in understanding the physical properties and structural behavior of such compounds (Buys, Vries, Hageman, & Altona, 2010).
Surface Interaction with Micelles : Mancini, Schiavo, and Cerichelli (1996) investigated the concentration ratios of nucleophiles at the micellar surface using products of bromination of cyclohexene, including this compound. Their findings are significant for understanding surface interactions in chemical reactions (Mancini, Schiavo, & Cerichelli, 1996).
Synthesis of Antitumor Compounds : Al-Baker, Siddik, and Khokhar (1994) synthesized isomeric 1, 2-diaminocyclohexane platinum (IV) complexes, involving this compound, for potential antitumor applications. This demonstrates the compound's relevance in medicinal chemistry (Al-Baker, Siddik, & Khokhar, 1994).
Stereoselective Syntheses : Zhao et al. (1993) discussed the reactions of trans- and cis-3-bromo-1,2-epoxycyclohexanes, including this compound, for the stereoselective synthesis of triaminocyclohexane derivatives, highlighting its utility in synthetic organic chemistry (Zhao, Freeman, Chidester, Vonvoigtlander, Mizsak, & Szmuszkovicz, 1993).
Properties
| { "Design of the Synthesis Pathway": "The synthesis of trans-1-Bromo-2-chlorocyclohexane can be achieved through the addition of bromine to cyclohexene followed by substitution of the resulting bromocyclohexane with chlorine.", "Starting Materials": [ "Cyclohexene", "Bromine", "Chlorine" ], "Reaction": [ "Addition of bromine to cyclohexene in the presence of a catalyst such as FeBr3 or FeCl3 to yield 1-Bromo-2-cyclohexene", "Substitution of 1-Bromo-2-cyclohexene with chlorine in the presence of a catalyst such as AlCl3 or FeCl3 to yield trans-1-Bromo-2-chlorocyclohexane" ] } | |
CAS No. |
13898-96-9 |
Molecular Formula |
C6H10BrCl |
Molecular Weight |
197.50 g/mol |
IUPAC Name |
1-bromo-2-chlorocyclohexane |
InChI |
InChI=1S/C6H10BrCl/c7-5-3-1-2-4-6(5)8/h5-6H,1-4H2 |
InChI Key |
YUIQHWAQFBGYLI-UHFFFAOYSA-N |
Isomeric SMILES |
C1CC[C@@H]([C@H](C1)Cl)Br |
SMILES |
C1CCC(C(C1)Cl)Br |
Canonical SMILES |
C1CCC(C(C1)Cl)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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